Cas no 6177-84-0 (3-pentylfuran)

• Product Name: 3-pentylfuran
• CAS No: 6177-84-0
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1629586
• PubChem ID: 557608
• Update Time: 2025-11-01

3-pentylfuran Chemical and Physical Properties

Names and Identifiers

• 3-pentylfuran
• Furan, 3-pentyl-
• SCHEMBL981066
• 6177-84-0
• 3-Pentyl-furan
• KXMYQCHEGQHQIP-UHFFFAOYSA-N
• 3-Pentylfuran #
• DTXSID80210761

• Inchi： 1S/C9H14O/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
• InChI Key： KXMYQCHEGQHQIP-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)CCCCC

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 80.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-pentylfuran

3-Pentylfuran (CAS No. 6177-84-0): A Comprehensive Overview

3-Pentylfuran, with the chemical abstracts service (CAS) number 6177-84-0, is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a furan ring substituted with a pentyl group at the 3-position, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 3-pentylfuran is C₈H₁₄O, and its molecular weight is approximately 126.20 g/mol. The compound is a colorless liquid at room temperature and exhibits a mild, pleasant odor. Its physical and chemical properties, such as boiling point, melting point, and solubility in various solvents, have been extensively studied and are well-documented in the scientific literature.

In the realm of organic synthesis, 3-pentylfuran serves as an important intermediate for the preparation of a wide range of functionalized compounds. Its reactivity and stability make it an attractive starting material for various synthetic transformations. For instance, it can undergo electrophilic aromatic substitution reactions, nucleophilic addition reactions, and cross-coupling reactions to form more complex structures with diverse functionalities.

One of the key areas where 3-pentylfuran has shown promise is in the development of pharmaceuticals. Recent studies have explored its potential as a precursor for the synthesis of bioactive molecules with therapeutic applications. For example, researchers have utilized 3-pentylfuran to synthesize compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. These compounds are being evaluated in preclinical studies for their efficacy and safety.

In addition to its pharmaceutical applications, 3-pentylfuran has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as polymers and coatings. For instance, derivatives of 3-pentylfuran have been used to create conductive polymers with applications in electronic devices and sensors.

The environmental impact of 3-pentylfuran has also been a subject of interest. Studies have shown that it can be synthesized using green chemistry principles, which emphasize the use of environmentally friendly processes and reagents. This makes it an attractive choice for industries that prioritize sustainability and environmental responsibility.

The safety profile of 3-pentylfuran has been thoroughly evaluated through various toxicological studies. These studies have demonstrated that it is generally safe to handle under standard laboratory conditions when appropriate safety measures are followed. However, like any chemical compound, it should be handled with care to avoid exposure to skin or inhalation.

In conclusion, 3-pentylfuran (CAS No. 6177-84-0) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental chemistry. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.